Cas no 37436-46-7 (Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-)
37436-46-7 structure
Product Name:Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-
CAS No:37436-46-7
MF:C12H11ClN4
MW:246.69554066658
CID:320545
PubChem ID:485069
Update Time:2025-04-19
Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro-
- 8-chloro-5,6-dihydrobenzo[f]quinazoline-1,3-diamine
- 8-Chloro-5,6-dihydro-benzo(f)quinazoline-1,3-diamine
- DTXSID50190884
- SCHEMBL8261591
- 37436-46-7
- 8-Chloro-5,6-dihydro-benzo[f]quinazoline-1,3-diamine
- A823827
- PY 468
-
- Inchi: 1S/C12H11ClN4/c13-7-2-3-8-6(5-7)1-4-9-10(8)11(14)17-12(15)16-9/h2-3,5H,1,4H2,(H4,14,15,16,17)
- InChI Key: UYKSKDXJWWHFGJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C3=C(N)N=C(N)N=C3CCC=2C=1
Computed Properties
- Exact Mass: 246.06743
- Monoisotopic Mass: 246.067224
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- XLogP3: 2.1
Experimental Properties
- Density: 1.459
- Boiling Point: 569.7°Cat760mmHg
- Flash Point: 298.4°C
- Refractive Index: 1.736
- PSA: 77.82
Benzo[f]quinazoline-1,3-diamine,8-chloro-5,6-dihydro- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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